Cas no 2248176-24-9 ((S)-3,3-difluoro-2-methylbutan-1-amine)

• Product Name: (S)-3,3-difluoro-2-methylbutan-1-amine
• CAS No: 2248176-24-9
• MF: C₅H₁₁F₂N
• MW: 123.14434838295
• CID: 5987107
• PubChem ID: 137938170
• Update Time: 2025-06-15

(S)-3,3-difluoro-2-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-3,3-difluoro-2-methylbutan-1-amine
• EN300-6507811
• 2248176-24-9
• (2S)-3,3-difluoro-2-methylbutan-1-amine

• Inchi： 1S/C5H11F2N/c1-4(3-8)5(2,6)7/h4H,3,8H2,1-2H3/t4-/m0/s1
• InChI Key： XTUXSABSTTYHNJ-BYPYZUCNSA-N
• SMILES： C(N)[C@H](C)C(F)(F)C

Computed Properties

• Exact Mass: 123.08595568g/mol
• Monoisotopic Mass: 123.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.976±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 102.2±35.0 °C(Predicted)
• pka: 9.51±0.10(Predicted)

Additional information on (S)-3,3-difluoro-2-methylbutan-1-amine

Introduction to (S)-3,3-difluoro-2-methylbutan-1-amine (CAS No. 2248176-24-9)

(S)-3,3-difluoro-2-methylbutan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 2248176-24-9, this chiral amine derivative possesses a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of fluorine atoms and a stereogenic center at the 3-position of the butane backbone imparts distinct chemical and pharmacological properties, making it a subject of intense study in medicinal chemistry.

The compound's molecular structure, featuring a secondary amine group and fluoro-substituted carbons, positions it as a promising candidate for further functionalization. This versatility is particularly relevant in the design of novel drugs targeting neurological and inflammatory disorders. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into complex drug candidates.

In the realm of drug discovery, the stereochemistry of (S)-3,3-difluoro-2-methylbutan-1-amine plays a crucial role in determining its biological activity. The (S)-configuration at the stereogenic center is often associated with enhanced binding affinity and selectivity towards specific biological targets. This has led to its exploration as a key building block in the development of small-molecule inhibitors and modulators. For instance, studies have demonstrated its utility in generating derivatives with potential applications in pain management and neuroprotection.

The fluorine atoms in the molecule contribute to its metabolic stability and lipophilicity, which are critical factors in drug design. These properties enhance the compound's ability to cross biological membranes, improving its bioavailability. Furthermore, fluorine substitution can influence electronic effects, thereby modulating reactivity and interactions with biological receptors. This has sparked interest in using (S)-3,3-difluoro-2-methylbutan-1-amine as a scaffold for designing molecules with tailored pharmacokinetic profiles.

Recent research has highlighted the compound's role in addressing unmet medical needs. For example, studies have investigated its potential as a precursor for developing novel antibiotics by incorporating it into peptide mimetics that disrupt bacterial cell wall synthesis. Additionally, its structural features make it suitable for creating molecules that interact with enzyme active sites, offering therapeutic benefits in conditions such as cancer and autoimmune diseases.

The synthesis of (S)-3,3-difluoro-2-methylbutan-1-amine has been refined through asymmetric catalysis techniques, which allow for high enantioselectivity and yield. Transition metal-catalyzed reactions, particularly those involving palladium and rhodium complexes, have been employed to construct the chiral center efficiently. These methods align with green chemistry principles by minimizing waste and improving atom economy, making them environmentally sustainable alternatives to traditional synthetic routes.

The pharmacological evaluation of derivatives derived from (S)-3,3-difluoro-2-methylbutan-1-amine has revealed intriguing biological activities. Preclinical studies have shown that certain analogs exhibit anti-inflammatory properties by modulating cytokine production pathways. Moreover, their interaction with neurotransmitter receptors suggests potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. These findings underscore the compound's significance as a pharmacophore in drug development.

The future prospects of (S)-3,3-difluoro-2-methylbutan-1-amine are promising, with ongoing research focusing on expanding its chemical space through library synthesis and computational modeling. By leveraging machine learning algorithms to predict novel derivatives with enhanced properties, researchers aim to accelerate the discovery process. This interdisciplinary approach combines expertise from organic chemistry, medicinal chemistry, and computational biology to streamline the development pipeline.

In conclusion, (S)-3,3-difluoro-2-methylbutan-1-amine (CAS No. 2248176-24-9) represents a cornerstone compound in modern drug discovery. Its unique structural features and versatile reactivity make it an indispensable tool for synthesizing bioactive molecules with therapeutic potential. As research continues to uncover new applications for this compound, its importance in addressing global health challenges is set to grow further.